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Compound of Interest

(S)-3-Amino-3-(thiophen-2-
Compound Name:
yl)propanoic acid

Cat. No.: B145293

Technical Overview: (S)-3-Amino-3-(thiophen-2-
yl)propanoic acid

CAS Number: 131829-50-0

Structure:

This document provides a summary of the available technical information for (S)-3-Amino-3-
(thiophen-2-yl)propanoic acid, a chiral non-proteinogenic 3-amino acid. While a
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comprehensive technical guide with detailed experimental protocols and extensive quantitative
data is not feasible based on currently available public literature, this overview consolidates the
confirmed structural and identity information.

Chemical Identity and Properties

(S)-3-Amino-3-(thiophen-2-yl)propanoic acid is a derivative of propanoic acid with an amino
group and a thiophen-2-yl group attached to the B-carbon. Its stereochemistry is designated as

(S).

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C7HaNO:2S PubChem[1]

Molecular Weight 171.22 g/mol PubChem[1]

CAS Number 131829-50-0 Multiple Supplier Catalogs
PubChem CID 86716 PubChem[1]

Synthesis and Characterization

Detailed, peer-reviewed experimental protocols for the specific synthesis of (S)-3-Amino-3-
(thiophen-2-yl)propanoic acid (CAS 131829-50-0) are not readily available in the public
domain. However, general methods for the enantioselective synthesis of 3-amino acids are
well-documented in chemical literature. These methods often involve asymmetric catalysis or
the use of chiral auxiliaries.

A general conceptual workflow for the synthesis of a chiral f-amino acid is outlined below.
Please note, this is a generalized representation and not a specific experimental protocol for
the title compound.
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Generalized Synthetic Workflow for Chiral -Amino Acids

Starting Materials
(e.g., Thiophene-2-carboxaldehyde, Malonic acid derivative)

Condensation Reaction

l

a,B-Unsaturated Intermediate

l

Asymmetric Amination
(e.g., Chiral catalyst and amine source)

l

Chiral B-Amino Ester

l

Hydrolysis

(S)-3-Amino-3-(thiophen-2-yl)propanoic acid

Click to download full resolution via product page
Caption: Generalized synthetic approach for chiral 3-amino acids.

Characterization of the final product would typically involve techniques such as Nuclear
Magnetic Resonance (NMR) spectroscopy (*H and 3C), Mass Spectrometry (MS), and chiral
High-Performance Liquid Chromatography (HPLC) to confirm the structure, purity, and
enantiomeric excess.
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Biological Activity and Applications

There is a lack of specific, publicly available data on the biological activity, signaling pathway
involvement, or established applications of (S)-3-Amino-3-(thiophen-2-yl)propanoic acid. 3-
amino acids, as a class, are of significant interest in medicinal chemistry due to their ability to
form stable secondary structures in peptides (B-peptides) and their potential as enzyme
inhibitors or receptor ligands. Thiophene-containing compounds are also known to exhibit a
wide range of biological activities. However, without specific experimental data, any potential
application of this particular compound remains speculative.

Conclusion

(S)-3-Amino-3-(thiophen-2-yl)propanoic acid is a chemically defined entity with a confirmed
CAS number and structure. However, the absence of detailed experimental protocols,
quantitative data, and biological studies in the accessible scientific literature prevents the
compilation of an in-depth technical guide at this time. Further research and publication of
experimental results are necessary to fully characterize this compound and explore its potential
applications for researchers, scientists, and drug development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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